5-tert-butyl-1H-pyrazole-4-sulfonyl chloride
Overview
Description
5-tert-butyl-1H-pyrazole-4-sulfonyl chloride, also known as TBPS, is a chemical compound with the molecular formula C7H11ClN2O2S and a molecular weight of 222.69 g/mol . It has gained significant attention in the fields of research and industry.
Molecular Structure Analysis
The molecular structure of 5-tert-butyl-1H-pyrazole-4-sulfonyl chloride is characterized by a pyrazole ring, which is a five-membered heterocyclic structure with two neighboring nitrogen atoms .Chemical Reactions Analysis
While specific chemical reactions involving 5-tert-butyl-1H-pyrazole-4-sulfonyl chloride were not found, pyrazole derivatives in general can undergo a variety of reactions. These include reactions with dialkyl azodicarboxylates, β,γ-unsaturated hydrazones, and vinyl azide .Scientific Research Applications
Pharmaceutical Intermediate
5-tert-butyl-1H-pyrazole-4-sulfonyl chloride: is utilized as an intermediate in the synthesis of various pharmaceutical compounds. Its reactive sulfonyl chloride group allows for the introduction of the sulfonyl moiety into other molecules, which is a common structural component in many therapeutic agents .
Synthesis of Sulfanylated Pyrazoles
This compound serves as a precursor in the synthesis of sulfanylated pyrazoles. These structures are valuable in medicinal chemistry due to their potential biological activities. The process typically involves metal- and solvent-free conditions, making it an environmentally friendly choice for researchers .
Chemical Research
In chemical research, 5-tert-butyl-1H-pyrazole-4-sulfonyl chloride is often used to study the behavior of sulfonyl chlorides under different conditions. It helps in understanding the reactivity and stability of this class of compounds, which is crucial for developing new chemical synthesis methods.
Material Science
The compound finds applications in material science, particularly in the development of new materials with specific properties. By incorporating the sulfonyl chloride group into polymers or other materials, researchers can alter their characteristics, such as thermal stability and solubility.
Agricultural Chemistry
In the field of agricultural chemistry, 5-tert-butyl-1H-pyrazole-4-sulfonyl chloride can be used to create compounds that serve as precursors for agrochemicals. These include pesticides and herbicides, where the sulfonyl group plays a key role in the biological activity of these agents.
Analytical Chemistry
As an analytical reagent, this compound is employed in various assays and chemical analyses. Its reactivity allows for the quantification and detection of other substances, which is essential in quality control and environmental monitoring.
Mechanism of Action
Target of Action
It’s known that tbps is a pyrazole derivative, and many pyrazole compounds have been found to interact with various biological targets, including enzymes, receptors, and ion channels .
Mode of Action
Pyrazole derivatives, in general, are known to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or covalent modification . The specific interaction of TBPS with its targets would depend on the chemical structure of TBPS and the nature of the target.
Biochemical Pathways
Pyrazole derivatives are known to be involved in a variety of biochemical pathways, depending on their specific targets . For instance, some pyrazole compounds are involved in pathways related to inflammation, cancer, and neurological disorders .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, presence of other chemicals, and the specific biological environment within the body.
properties
IUPAC Name |
5-tert-butyl-1H-pyrazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClN2O2S/c1-7(2,3)6-5(4-9-10-6)13(8,11)12/h4H,1-3H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABOMRAOEHFYMJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=NN1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201214373 |
Source
|
| Record name | 3-(1,1-Dimethylethyl)-1H-pyrazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201214373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-tert-butyl-1H-pyrazole-4-sulfonyl chloride | |
CAS RN |
1249845-38-2 |
Source
|
| Record name | 3-(1,1-Dimethylethyl)-1H-pyrazole-4-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1249845-38-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1,1-Dimethylethyl)-1H-pyrazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201214373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-tert-butyl-1H-pyrazole-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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